Cas no 1903103-31-0 (N-(3-(isoxazol-4-yl)propyl)-3,3-dimethylbutanamide)

• Product Name: N-(3-(isoxazol-4-yl)propyl)-3,3-dimethylbutanamide
• CAS No: 1903103-31-0
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5944383
• PubChem ID: 92076082
• Update Time: 2025-05-25

N-(3-(isoxazol-4-yl)propyl)-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(isoxazol-4-yl)propyl)-3,3-dimethylbutanamide
• F6471-7008
• 1903103-31-0
• AKOS025338984
• 3,3-dimethyl-N-[3-(1,2-oxazol-4-yl)propyl]butanamide

• Inchi： 1S/C12H20N2O2/c1-12(2,3)7-11(15)13-6-4-5-10-8-14-16-9-10/h8-9H,4-7H2,1-3H3,(H,13,15)
• InChI Key： PUIUQZCORIXSFP-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C)C)NCCCC1C=NOC=1

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Additional information on N-(3-(isoxazol-4-yl)propyl)-3,3-dimethylbutanamide

Professional Introduction to N-(3-(isoxazol-4-yl)propyl)-3,3-dimethylbutanamide (CAS No. 1903103-31-0)

N-(3-(isoxazol-4-yl)propyl)-3,3-dimethylbutanamide, a compound with the chemical identifier CAS No. 1903103-31-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The presence of an isoxazole moiety in its molecular structure contributes to its distinct reactivity and biological activity, making it a promising candidate for further research and development.

The compound's structure, featuring a long aliphatic chain terminated by an amide group, suggests potential interactions with biological targets that are amenable to modulatory effects. The isoxazole ring is known for its versatility in drug design, often serving as a scaffold for compounds exhibiting antimicrobial, anti-inflammatory, and even anticancer properties. In recent years, there has been a surge in interest towards heterocyclic compounds due to their ability to mimic natural products and offer novel mechanisms of action.

Recent studies have highlighted the importance of N-(3-(isoxazol-4-yl)propyl)-3,3-dimethylbutanamide in the development of new therapeutic agents. Researchers have been exploring its potential as a lead compound in the synthesis of drugs targeting neurological disorders. The isoxazole ring's ability to engage with specific enzymes and receptors has been particularly intriguing. For instance, preliminary in vitro assays have shown that derivatives of this compound exhibit inhibitory effects on certain kinases associated with neurodegenerative diseases.

The amide functionality in the molecule also plays a crucial role in determining its pharmacokinetic profile. Amides are known for their stability and solubility characteristics, which can enhance bioavailability and reduce degradation in vivo. This makes N-(3-(isoxazol-4-yl)propyl)-3,3-dimethylbutanamide an attractive candidate for further optimization as a drug candidate. Researchers are particularly interested in how modifications to the aliphatic chain can influence the compound's metabolic pathways and target specificity.

In the realm of medicinal chemistry, the synthesis of this compound has been a subject of extensive investigation. The introduction of the isoxazole ring into a propyl-substituted amide framework presents synthetic challenges that require careful consideration of reaction conditions and reagent selection. Advances in synthetic methodologies have enabled chemists to produce this compound with high purity and yield, facilitating its use in downstream applications such as pharmacological screening.

The biological activity of N-(3-(isoxazol-4-yl)propyl)-3,3-dimethylbutanamide has been further explored through computational modeling and molecular docking studies. These approaches have provided valuable insights into how the molecule interacts with biological targets at the atomic level. By understanding these interactions, researchers can design more effective derivatives with enhanced potency and reduced side effects. Such computational studies are increasingly integral to modern drug discovery processes.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Neurological disorders, such as Alzheimer's disease and Parkinson's disease, continue to pose significant challenges due to their complex pathophysiology. The ability of N-(3-(isoxazol-4-yl)propyl)-3,3-dimethylbutanamide to modulate key enzymatic pathways suggests that it could serve as a foundation for developing novel therapeutics targeting these conditions.

The development of new drugs is not only dependent on chemical innovation but also on understanding how these compounds behave within biological systems. Preclinical studies are essential for evaluating the safety and efficacy of potential drugs before they can be tested in human trials. The structural features of N-(3-(isoxazol-4-yl)propyl)-3,3-dimethylbutanamide, particularly the isoxazole ring and amide group, make it an interesting candidate for such studies.

In conclusion, N-(3-(isoxazol-4-yl)propyl)-3,3-dimethylbutanamide (CAS No. 1903103-31-0) represents a promising area of research with significant implications for pharmaceutical development. Its unique structural attributes and potential biological activities position it as a valuable asset in the quest for new treatments for neurological disorders and other diseases. As research continues to uncover new applications for this compound, it is likely that its importance will only grow within the scientific community.